N-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-2,6-difluorobenzamide

• IUPAC Name: N-[2-[2-(4-chlorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-2,6-difluorobenzamide
• InChI: InChI=1S/C19H13ClF2N4OS/c20-12-6-4-11(5-7-12)17-24-19-26(25-17)13(10-28-19)8-9-23-18(27)16-14(21)2-1-3-15(16)22/h1-7,10H,8-9H2,(H,23,27)
• InChI Key: UXPSYMGFXNQCRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NCCC2=CSC3=NC(=NN23)C4=CC=C(C=C4)Cl)F
• Molecular Formula: C19H13ClF2N4OS
• Molecular Weight: 418.8 g/mol

Description

“N-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-2,6-difluorobenzamide” is a compound that belongs to the class of thiazole derivatives. Thiazole derivatives have a wide range of medicinal and biological properties. They are present in a wide range of natural products and have been shown to have antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties.

Synthesis Analysis

The synthesis of thiazolo[3,2-b][1,2,4]triazoles can be achieved through various methods such as condensation reactions, annulation of a multiple bond or thiirane ring, and via C–H functionalization of thiazole moiety. The reaction of hydrazonoyl halides with 2-(1-(4-(1,3-dioxoisoindolin-2-yl)phenyl)ethylidene)hydrazinecarbothioamide in ethanol and triethylamine yields 2-(4-(1-(2-(4-(2-Arylhydrazono)-5-s-4,5-dihydrothiazol-2-yl)hydrazono)-ethyl)phenyl)isoindoline-1,3-dione.

Molecular Structure Analysis

Thiazoles are an important class of five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral. Substituents at position-2 and -4 may not only alter the orientation types, but also shield the nucleophilicity of nitrogen.

Chemical Reactions Analysis

The reaction of 2-(4-(1-(2-(4-oxo-4,5-dihydrothiazol-2-yl)hydrazono)ethyl)phenyl)isoindoline-1,3-dione with arylidenemalononitrile also yielded 5-amino-2-(2-(1-(4-(1,3-dioxoisoindolin-2-yl)phenyl)ethylidene)hydrazinyl)-7-substituted-7H-pyrano[2,3-d]thiazole-6-carbonitrile.

Scientific Research Applications

Antimicrobial and Antifungal Applications

Thiazole derivatives, which form part of the compound’s structure, are known for their antimicrobial and antifungal activities. This makes the compound a candidate for the development of new antimicrobial and antifungal agents, which could be particularly useful in addressing drug-resistant strains of bacteria and fungi.

Neuroprotective Effects

The thiazole ring, found in Vitamin B1, is associated with neuroprotective effects. As such, the compound could be explored for its potential benefits in neurodegenerative diseases or as a supportive treatment in neurological conditions.

Enzyme Inhibition for Disease Treatment

Thiazolo-triazole compounds have been studied for their enzyme inhibitory activities, which can be leveraged in the treatment of various diseases. For instance, they can act as acetylcholinesterase inhibitors, potentially useful in treating conditions like Alzheimer’s disease.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the retrieved papers, thiazole derivatives in general have been reported to exhibit their antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species.